Cas no 2172525-84-5 ((5-nitrothiophen-3-yl)methanesulfonyl fluoride)

• Product Name: (5-nitrothiophen-3-yl)methanesulfonyl fluoride
• CAS No: 2172525-84-5
• MF: C₅H₄FNO₄S₂
• MW: 225.217962265015
• CID: 6200229
• PubChem ID: 165879650
• Update Time: 2025-06-11

(5-nitrothiophen-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-nitrothiophen-3-yl)methanesulfonyl fluoride
• EN300-1451123
• 2172525-84-5

• Inchi： 1S/C5H4FNO4S2/c6-13(10,11)3-4-1-5(7(8)9)12-2-4/h1-2H,3H2
• InChI Key： OMUIHXKUEHHYQE-UHFFFAOYSA-N
• SMILES： S(CC1=CSC(=C1)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 224.95657812g/mol
• Monoisotopic Mass: 224.95657812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 117Ų

Additional information on (5-nitrothiophen-3-yl)methanesulfonyl fluoride

Introduction to (5-Nitrothiophen-3-yl)methanesulfonyl fluoride (CAS No. 2172525-84-5)

(5-Nitrothiophen-3-yl)methanesulfonyl fluoride) is a specialized organic compound with the CAS number 2172525-84-5. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. Its molecular structure incorporates a thiophene ring substituted with a nitro group at the 5-position and a methanesulfonyl fluoride moiety at the 3-position, making it a versatile intermediate in synthetic chemistry.

The utility of (5-Nitrothiophen-3-yl)methanesulfonyl fluoride stems from its reactivity, which allows for various chemical transformations relevant to drug discovery and material science. The presence of the nitro group enhances electrophilicity, while the methanesulfonyl fluoride group serves as a leaving group in nucleophilic substitution reactions. These characteristics make it particularly valuable in constructing complex molecular architectures.

In recent years, advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Thiophene derivatives, in particular, have been extensively studied for their pharmacological properties. The nitrothiophenyl scaffold found in (5-Nitrothiophen-3-yl)methanesulfonyl fluoride has shown promise in modulating biological pathways associated with inflammation, cancer, and neurological disorders. Recent studies have demonstrated its role as a key intermediate in synthesizing small-molecule inhibitors targeting specific enzymes and receptors.

One notable application of this compound is in the synthesis of bioactive molecules that exhibit potent anti-inflammatory effects. Researchers have leveraged its reactivity to develop novel sulfonamides and sulfonyl fluorides, which are known for their ability to inhibit cyclooxygenase (COX) enzymes. These enzymes are critical mediators of pain and inflammation, making them attractive targets for therapeutic intervention. The incorporation of the nitrothiophenyl group into these molecules has been shown to enhance binding affinity and selectivity, leading to more effective drug candidates.

The methanesulfonyl fluoride moiety in (5-Nitrothiophen-3-yl)methanesulfonyl fluoride is particularly noteworthy for its role in introducing fluorine atoms into molecular structures. Fluorine substitution is a common strategy in drug design due to its ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. This compound serves as a precursor for synthesizing fluorinated derivatives that exhibit enhanced pharmacological activity. For instance, researchers have utilized it to develop fluorinated analogs of existing drugs, which have shown improved efficacy and reduced side effects.

Another area where this compound has made significant contributions is in materials science. The unique electronic properties of the thiophene ring make it an excellent candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The nitro group further modifies these properties, enabling fine-tuning of electronic characteristics for optimal performance. Recent innovations have demonstrated the use of nitrothiophenyl derivatives in creating high-efficiency charge transport materials, which are essential for next-generation electronic devices.

The synthesis of (5-Nitrothiophen-3-yl)methanesulfonyl fluoride involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the functionalization of a thiophene precursor, followed by nitration and subsequent sulfonylation with fluorides. These steps require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly.

In conclusion, (5-Nitrothiophen-3-yl)methanesulfonyl fluoride (CAS No. 2172525-84-5) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an invaluable tool for researchers seeking to develop novel therapeutics and advanced materials. As ongoing research continues to uncover new applications, this compound is poised to play an even greater role in addressing some of the most pressing challenges in modern science.